Cas no 2227678-32-0 ((2R)-4-(2-fluoro-6-methoxyphenyl)butan-2-ol)

• Product Name: (2R)-4-(2-fluoro-6-methoxyphenyl)butan-2-ol
• CAS No: 2227678-32-0
• MF: C₁₁H₁₅FO₂
• MW: 198.234007120132
• CID: 5961971
• PubChem ID: 165618145
• Update Time: 2025-06-13

(2R)-4-(2-fluoro-6-methoxyphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2-fluoro-6-methoxyphenyl)butan-2-ol
• 2227678-32-0
• EN300-1810980

• Inchi： 1S/C11H15FO2/c1-8(13)6-7-9-10(12)4-3-5-11(9)14-2/h3-5,8,13H,6-7H2,1-2H3/t8-/m1/s1
• InChI Key： LOMYDCXEONGJGZ-MRVPVSSYSA-N
• SMILES： FC1=CC=CC(=C1CC[C@@H](C)O)OC

Computed Properties

• Exact Mass: 198.10560788g/mol
• Monoisotopic Mass: 198.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on (2R)-4-(2-fluoro-6-methoxyphenyl)butan-2-ol

Comprehensive Overview of (2R)-4-(2-fluoro-6-methoxyphenyl)butan-2-ol (CAS No. 2227678-32-0)

(2R)-4-(2-fluoro-6-methoxyphenyl)butan-2-ol (CAS No. 2227678-32-0) is a chiral organic compound featuring a fluorinated aromatic ring and a hydroxyl group, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound's unique stereochemistry and functional groups contribute to its potential applications in drug discovery, particularly in the development of targeted therapies and enzyme inhibitors. Researchers are increasingly interested in its role in modulating biological pathways, especially in the context of neurodegenerative diseases and metabolic disorders, which are currently trending topics in scientific communities.

The structural attributes of (2R)-4-(2-fluoro-6-methoxyphenyl)butan-2-ol include a fluoro-methoxy substitution on the phenyl ring, which enhances its lipophilicity and bioavailability. These properties are critical for optimizing drug-like molecules, a focus area in modern medicinal chemistry. Recent studies highlight its potential as a scaffold for designing selective receptor agonists, aligning with the growing demand for precision medicine. Users frequently search for terms like "chiral synthesis methods" and "fluorinated drug intermediates," reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, CAS No. 2227678-32-0 is often prepared via asymmetric catalysis or enzymatic resolution, techniques that are pivotal for achieving high enantiomeric purity. The compound's stereocenter at the C-2 position is a key feature, as it influences pharmacodynamic and pharmacokinetic profiles. Industry professionals frequently inquire about "scale-up challenges for chiral compounds" and "green chemistry approaches," underscoring the need for sustainable synthesis routes. This aligns with global trends toward environmentally friendly manufacturing.

In addition to its pharmaceutical applications, (2R)-4-(2-fluoro-6-methoxyphenyl)butan-2-ol has garnered attention in material science for its potential use in liquid crystals and organic electronics. Its aromatic fluorination improves thermal stability, a property highly sought after in high-performance materials. Searches for "fluorinated aromatic compounds in electronics" and "advanced material intermediates" highlight its interdisciplinary significance. The compound's versatility makes it a subject of interest across multiple R&D sectors.

Quality control and analytical characterization of CAS No. 2227678-32-0 are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its chemical identity and purity. Queries like "HPLC methods for chiral separation" and "NMR analysis of fluorinated compounds" are prevalent among analytical chemists, emphasizing the need for robust quality assurance protocols. This focus on precision resonates with the broader push for data-driven research.

Looking ahead, the demand for (2R)-4-(2-fluoro-6-methoxyphenyl)butan-2-ol is expected to rise, driven by its applications in next-generation therapeutics and smart materials. Its compatibility with high-throughput screening platforms and combinatorial chemistry further enhances its appeal. As the scientific community continues to explore structure-activity relationships, this compound is poised to play a pivotal role in innovation pipelines. With its multifaceted utility and alignment with industry trends, CAS No. 2227678-32-0 remains a cornerstone of modern chemical research.